4-(6-Chloro-2-methylpyrimidin-4-yl)oxy-3-methoxybenzaldehyde

• IUPAC Name: 4-(6-chloro-2-methylpyrimidin-4-yl)oxy-3-methoxybenzaldehyde
• InChI: InChI=1S/C13H11ClN2O3/c1-8-15-12(14)6-13(16-8)19-10-4-3-9(7-17)5-11(10)18-2/h3-7H,1-2H3
• InChI Key: OFOIAUKHTDCWDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)OC2=C(C=C(C=C2)C=O)OC
• Molecular Formula: C13H11ClN2O3
• Molecular Weight: 278.69 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “4-(6-Chloro-2-methylpyrimidin-4-yl)oxy-3-methoxybenzaldehyde” are not explicitly mentioned in the literature.

Scientific Research Applications

Catalytic Oxidation of Lignins to Aromatic Aldehydes

4-(6-Chloro-2-methylpyrimidin-4-yl)oxy-3-methoxybenzaldehyde is closely related to vanillin (4-hydroxy-3-methoxybenzaldehyde), a compound that has garnered attention for its role in the catalytic oxidation of lignins into aromatic aldehydes, including vanillin itself. This process is significant for the conversion of lignin, a major component of biomass, into valuable chemicals. Tarabanko and Tarabanko (2017) highlight the importance of understanding the influence of various factors on the yield and selectivity of this process towards vanillin and syringaldehyde, underlining the potential of catalytic oxidation as an efficient method for producing these aromatic aldehydes from lignin. This research suggests potential applications of similar compounds in biomass conversion technologies and the sustainable production of chemicals (Tarabanko & Tarabanko, 2017).

Synthesis of Heterocycles

The compound also finds relevance in the synthesis of heterocyclic compounds, as demonstrated by Laroum et al. (2019) in their work on the facile synthesis and antioxidant evaluation of 4-arylmethylideneisoxazol-5(4H)-ones. Their research outlines a three-component reaction involving aromatic aldehydes, showcasing the utility of such compounds in generating heterocycles with significant biological and medicinal properties. This process underscores the broader applicability of this compound and related molecules in pharmaceutical and agricultural chemical synthesis (Laroum et al., 2019).

Environmental Fate and Behavior of Chemicals

Additionally, the environmental fate and behavior of chemicals similar to this compound is a crucial area of study. Haman et al. (2015) reviewed the occurrence, fate, and behavior of parabens, compounds with structural similarities, in aquatic environments. This research is vital for understanding how such chemicals, used extensively in various industries, interact with and impact environmental systems. Insights from studies on parabens can inform the environmental management of related compounds, highlighting the importance of monitoring and mitigating the environmental presence of synthetic chemicals (Haman et al., 2015).

Mechanism of Action

The mechanism of action of “4-(6-Chloro-2-methylpyrimidin-4-yl)oxy-3-methoxybenzaldehyde” is not explicitly mentioned in the literature.

Safety and Hazards

The safety and hazards associated with “4-(6-Chloro-2-methylpyrimidin-4-yl)oxy-3-methoxybenzaldehyde” are not explicitly mentioned in the literature.

Future Directions

The future directions for the research and development of “4-(6-Chloro-2-methylpyrimidin-4-yl)oxy-3-methoxybenzaldehyde” are not explicitly mentioned in the literature.